N-(2,3-dichlorophenyl)-2-(pyrimidin-2-yloxy)acetamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-pyrimidin-2-yloxyacetamide
• InChI: InChI=1S/C12H9Cl2N3O2/c13-8-3-1-4-9(11(8)14)17-10(18)7-19-12-15-5-2-6-16-12/h1-6H,7H2,(H,17,18)
• InChI Key: AWJRSRKXBXGWBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)NC(=O)COC2=NC=CC=N2
• Molecular Formula: C12H9Cl2N3O2
• Molecular Weight: 298.12 g/mol

Description

N-(2,3-dichlorophenyl)-2-(pyrimidin-2-yloxy)acetamide, also known as DPA, is a small molecule that has been extensively studied for its potential use in scientific research. DPA is a potent inhibitor of the enzyme pyruvate dehydrogenase kinase (PDK), which plays a critical role in regulating cellular metabolism.

Scientific Research Applications

Synthesis and Bioactivity

Spectroscopic and Quantum Mechanical Studies

Research into benzothiazolinone acetamide analogs, which share structural similarities with N-(2,3-dichlorophenyl)-2-(pyrimidin-2-yloxy)acetamide, has provided insights into their spectroscopic and electronic properties. These studies have implications for understanding how such compounds can be utilized in photovoltaic efficiency modeling and as photosensitizers in dye-sensitized solar cells (DSSCs), highlighting their potential in renewable energy technologies (Y. Mary et al., 2020).

Antitumor Evaluation

A study on pyrazolo[3,4-d]pyrimidine derivatives, which are structurally related, evaluated their in vitro antitumor activity. Specifically, one compound was identified as having significant activity against the human breast adenocarcinoma cell line MCF7, suggesting the potential of N-(2,3-dichlorophenyl)-2-(pyrimidin-2-yloxy)acetamide derivatives in cancer research and therapy (A. El-Morsy et al., 2017).

Vibrational Spectroscopic Signatures and Stability Analysis

The vibrational spectroscopic analysis of a similar compound, N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide, provided detailed insights into its structural and electronic characteristics. This research underpins the importance of such studies for understanding the stability and bioactivity of these compounds, potentially guiding the development of new pharmaceuticals or materials (S. J. Jenepha Mary et al., 2022).

Crystal Structure Analysis

The crystal structures of closely related compounds have been determined, providing a basis for understanding the molecular geometry and potential interactions in biological systems or materials science applications. Such analyses are crucial for designing compounds with specific properties or activities (S. Subasri et al., 2017).